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Compound of Interest

Compound Name: 3-Fluorophenmetrazine

Cat. No.: B1651833

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorophenmetrazine (3-FPM), also known by its chemical name 2-(3-fluorophenyl)-3-
methylmorpholine and research code PAL-593, is a novel stimulant of the phenylmorpholine
class.[1][2] It is a derivative of phenmetrazine, a stimulant that was clinically used as an
anorectic in the 1950s but was later withdrawn due to its potential for abuse.[1][3] 3-FPM has
emerged in the online research chemical market in recent years, prompting interest in its
pharmacological and toxicological profile.[1][4] This document provides a comprehensive
technical overview of 3-FPM, summarizing its chemical properties, pharmacology,
pharmacokinetics, and known effects, with a focus on quantitative data and experimental
methodologies.

Chemical and Physical Properties

3-FPM is a synthetic molecule belonging to the amphetamine family.[1] It possesses two chiral
centers, leading to the possibility of four stereoisomers and two racemic mixtures (cis- and
trans-).[2]
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Property Value Reference
2-(3-fluorophenyl)-3-
IUPAC Name methylmorpholine; [2]

hydrochloride

Other Names

3F-Phenmetrazine, PAL-593

[1]

Molecular Formula

C11H14FNO

[2]

Molecular Weight

195.23 g/mol

[2]

Physical Appearance

White, solid, crystalline

powder. Also found in yellow,

blue, or green pellets.

[2]

Boiling Point

280.6 °C £ 35.0 °C at 760

mmHg

[2]

Synthesis

A common synthetic route for 3-FPM is adapted from the method described by Blough et al.[2]

The process involves several key steps starting from a fluoropropiophenone starting material.

[2]

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1651833#norepinephrine-dopamine-releasing-agent-
3-fpm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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